![molecular formula C22H23NO3S B2463706 N,N-dibenzyl-4-ethoxybenzenesulfonamide CAS No. 428480-79-9](/img/structure/B2463706.png)
N,N-dibenzyl-4-ethoxybenzenesulfonamide
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Description
N,N-dibenzyl-4-ethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C22H23NO3S and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition Potential
N,N-dibenzyl-4-ethoxybenzenesulfonamide derivatives have been synthesized and evaluated for their enzyme inhibition potential, specifically targeting acetylcholinesterase (AChE) and α-glucosidase. These compounds exhibited significant inhibition potential, with varying IC 50 values indicating their effectiveness. In silico studies supported these findings, highlighting the compound's potential in therapeutic applications related to enzyme inhibition (Riaz, 2020).
Copper-Catalyzed Cross-Coupling
The compound has been utilized in copper-catalyzed cross-coupling reactions with nitrogen nucleophiles. This methodology offers a practical and efficient strategy for synthesizing nitrogen-containing compounds, potentially useful in various chemical synthesis applications, including the production of pharmaceutical intermediates like Celecoxib (Yong et al., 2020).
Preparation of Secondary Amines
This compound derivatives have been used in the preparation of secondary amines from primary amines. This process involves sulfonation and deprotection steps, demonstrating the compound's utility in organic synthesis (Kurosawa et al., 2003).
Vaccine Adjuvant Potential
In the context of vaccine development, a derivative of this compound, identified as compound 2F52, has been found to act as an activator of innate immunity via mitochondrial stress pathways. This discovery suggests its potential as a vaccine adjuvant, particularly for enhancing immune responses without compromising safety (Sato-Kaneko et al., 2021).
Properties
IUPAC Name |
N,N-dibenzyl-4-ethoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO3S/c1-2-26-21-13-15-22(16-14-21)27(24,25)23(17-19-9-5-3-6-10-19)18-20-11-7-4-8-12-20/h3-16H,2,17-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHEQGZDICCOLSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.